4-(4-ethoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Specification

• Molecular Formula: C23H25N3O5
• Molecular Weight: 423.5 g/mol
• IUPAC Name: 4-(4-ethoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• Standard InChI: InChI=1S/C23H25N3O5/c1-4-31-17-8-6-14(12-18(17)30-3)22-19-20(15-11-13(2)5-7-16(15)28)24-25-21(19)23(29)26(22)9-10-27/h5-8,11-12,22,27-28H,4,9-10H2,1-3H3,(H,24,25)
• Standard InChI Key: VUPDBLWKSUFFJJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=C(C=CC(=C4)C)O)OC

Introduction

The compound 4-(4-ethoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex organic molecule belonging to the class of pyrrolopyrazoles. It features multiple functional groups, including phenyl rings and hydroxyethyl moieties, which contribute to its potential biological activities. This compound is classified as a heterocyclic compound due to its incorporation of nitrogen within a cyclic structure (the pyrazole ring) and falls under the category of pharmaceutical intermediates, suggesting its utility in drug development processes.

Synthesis

The synthesis of 4-(4-ethoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one typically involves multi-step reactions. These may include condensation reactions, cyclization steps, and the use of various reagents and catalysts to optimize yields and purity. Specific conditions such as temperature, pressure, and solvent choice are crucial for the synthesis process.

Analytical Techniques

Analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and High Performance Liquid Chromatography (HPLC) are essential for characterizing the structure and purity of this compound. These methods provide detailed insights into its chemical properties and can help in understanding its reactivity profile.

Potential Applications

Given its classification as a pharmaceutical intermediate, 4-(4-ethoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one has potential applications in drug development. Its complex structure suggests it could be used as a building block for synthesizing more complex molecules with specific biological activities.

Data Table: General Information on Pyrrolopyrazoles

Property	Description
Chemical Class	Pyrrolopyrazoles
Biological Activities	Potential anticancer and antioxidant properties
Synthesis	Multi-step reactions involving condensation and cyclization
Analytical Techniques	NMR, HPLC for structure and purity analysis
Applications	Pharmaceutical intermediates for drug development